Cas no 43051-43-0 (3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline)

• Product Name: 3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline
• CAS No: 43051-43-0
• Molecular Formula: C₂₁H₂₄N₂O₅
• Molecular Weight: 384.42566
• CID: 55652
• PubChem ID: 170726

3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline Properties

Names and Identifiers

• m-benzamidophenyliminodiethyl diacetate
• 2-[N-(2-acetyloxyethyl)-3-benzamidoanilino]ethyl acetate
• 3-(N.N-DIACETOXYETHYL)AMINO BENZOXYETHYL ANILINE
• EINECS 256-064-7
• L379
• 3'-(N,N-Bis(acetoxyethyl)amino)benzanilide
• 3-(N,N-Diacetoxyethyl)amino benzoxyethyl aniline
• NS00031290
• AKOS015896139
• Benzamide, N-(3-(bis(2-(acetyloxy)ethyl)amino)phenyl)-
• N-[3-[Bis[2-(acetyloxy)ethyl]amino]phenyl]benzamide
• 3'-[Bis(2-acetoxyethyl)amino]benzanilide
• SCHEMBL9193292
• 43051-43-0
• 6H3VC78BYL
• Benzamide, N-[3-[bis[2-(acetyloxy)ethyl]amino]phenyl]-
• DTXSID0068448
• ((3-Benzamidophenyl)azanediyl)bis(ethane-2,1-diyl) diacetate
• FT-0613820
• 3-BENZAMIDOPHENYLIMINODIETHYL DIACETATE
• m-benzamidophenyliminodiethyldiacetate

• InChIKey： HOGOIYHXIXLXGA-UHFFFAOYSA-N
• Inchi： 1S/C21H24N2O5/c1-16(24)27-13-11-23(12-14-28-17(2)25)20-10-6-9-19(15-20)22-21(26)18-7-4-3-5-8-18/h3-10,15H,11-14H2,1-2H3,(H,22,26)
• SMILES： C(OCCN(C1C=CC=C(NC(=O)C2C=CC=CC=2)C=1)CCOC(=O)C)(=O)C

Computed Properties

• Exact Mass: 384.16900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 384.169
• Heavy Atom Count: 28
• Complexity: 499
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9A^2

Experimental Properties

• LogP: 2.94450
• PSA: 84.94000
• Refractive Index: 1.597
• Boiling Point: 472.9 °C at 760 mmHg
• Flash Point: 472.9 °C at 760 mmHg
• Density: 1.23